Cas no 1823084-08-7 (Methyl 4-amino-4-(4-methylpyridin-3-yl)butanoate)
Methyl 4-amino-4-(4-methylpyridin-3-yl)butanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-amino-4-(4-methylpyridin-3-yl)butanoate
- EN300-1858134
- 1823084-08-7
- Methyl 4-amino-4-(4-methylpyridin-3-yl)butanoate
-
- Inchi: 1S/C11H16N2O2/c1-8-5-6-13-7-9(8)10(12)3-4-11(14)15-2/h5-7,10H,3-4,12H2,1-2H3
- InChI Key: UBYOXYASQGFWBB-UHFFFAOYSA-N
- SMILES: O(C)C(CCC(C1C=NC=CC=1C)N)=O
Computed Properties
- Exact Mass: 208.121177757g/mol
- Monoisotopic Mass: 208.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 65.2Ų
Methyl 4-amino-4-(4-methylpyridin-3-yl)butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1858134-1g |
methyl 4-amino-4-(4-methylpyridin-3-yl)butanoate |
1823084-08-7 | 1g |
$1315.0 | 2023-09-18 | ||
| Enamine | EN300-1858134-5g |
methyl 4-amino-4-(4-methylpyridin-3-yl)butanoate |
1823084-08-7 | 5g |
$3812.0 | 2023-09-18 | ||
| Enamine | EN300-1858134-10g |
methyl 4-amino-4-(4-methylpyridin-3-yl)butanoate |
1823084-08-7 | 10g |
$5652.0 | 2023-09-18 | ||
| Enamine | EN300-1858134-0.05g |
methyl 4-amino-4-(4-methylpyridin-3-yl)butanoate |
1823084-08-7 | 0.05g |
$1104.0 | 2023-09-18 | ||
| Enamine | EN300-1858134-0.1g |
methyl 4-amino-4-(4-methylpyridin-3-yl)butanoate |
1823084-08-7 | 0.1g |
$1157.0 | 2023-09-18 | ||
| Enamine | EN300-1858134-0.25g |
methyl 4-amino-4-(4-methylpyridin-3-yl)butanoate |
1823084-08-7 | 0.25g |
$1209.0 | 2023-09-18 | ||
| Enamine | EN300-1858134-0.5g |
methyl 4-amino-4-(4-methylpyridin-3-yl)butanoate |
1823084-08-7 | 0.5g |
$1262.0 | 2023-09-18 | ||
| Enamine | EN300-1858134-1.0g |
methyl 4-amino-4-(4-methylpyridin-3-yl)butanoate |
1823084-08-7 | 1g |
$1315.0 | 2023-06-01 | ||
| Enamine | EN300-1858134-2.5g |
methyl 4-amino-4-(4-methylpyridin-3-yl)butanoate |
1823084-08-7 | 2.5g |
$2576.0 | 2023-09-18 | ||
| Enamine | EN300-1858134-5.0g |
methyl 4-amino-4-(4-methylpyridin-3-yl)butanoate |
1823084-08-7 | 5g |
$3812.0 | 2023-06-01 |
Methyl 4-amino-4-(4-methylpyridin-3-yl)butanoate Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on Methyl 4-amino-4-(4-methylpyridin-3-yl)butanoate
Comprehensive Overview of Methyl 4-amino-4-(4-methylpyridin-3-yl)butanoate (CAS No. 1823084-08-7)
Methyl 4-amino-4-(4-methylpyridin-3-yl)butanoate (CAS No. 1823084-08-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This ester derivative, featuring a 4-methylpyridin-3-yl moiety, is increasingly studied for its potential applications in drug development, particularly in the design of small-molecule inhibitors and modulators. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, given its reactive amino and ester functional groups.
The compound's CAS number 1823084-08-7 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its molecular structure combines a pyridine ring with a butanoate ester, making it a versatile intermediate in medicinal chemistry. Recent studies highlight its utility in targeting enzyme pathways and receptor interactions, aligning with the growing demand for precision medicine and personalized therapeutics. These attributes make it a subject of interest in high-throughput screening and drug discovery platforms.
In the context of current trends, Methyl 4-amino-4-(4-methylpyridin-3-yl)butanoate is often discussed alongside keywords like "bioactive intermediates", "small-molecule synthesis", and "structure-activity relationships". These terms reflect its relevance in addressing challenges such as drug resistance and targeted therapy optimization. Additionally, its potential role in neurodegenerative disease research has sparked curiosity, as the 4-methylpyridine scaffold is known to interact with central nervous system targets.
From a synthetic chemistry perspective, the compound's ester group offers flexibility for further derivatization, a feature highly valued in combinatorial chemistry. Its stability under physiological conditions also makes it a candidate for prodrug development, a hot topic in pharmacokinetic optimization. Laboratories frequently search for protocols related to its purification methods and analytical characterization, underscoring the need for standardized workflows in handling such compounds.
Environmental and safety considerations are also part of the discourse around CAS No. 1823084-08-7. While not classified as hazardous, proper handling protocols are emphasized in alignment with green chemistry principles. This aligns with broader industry shifts toward sustainable synthesis and reduced waste generation, topics frequently queried in academic and industrial forums.
In summary, Methyl 4-amino-4-(4-methylpyridin-3-yl)butanoate represents a compelling case study in modern chemical research. Its dual functionality as a pharmacophore and synthetic intermediate positions it at the intersection of multiple disciplines, from medicinal chemistry to materials science. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about innovative therapeutic strategies and molecular design.
1823084-08-7 (Methyl 4-amino-4-(4-methylpyridin-3-yl)butanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)